Cas no 79681-04-2 (1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 79681-04-2
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 532517
• PubChem ID: 13115093
• Update Time: 2025-04-19

1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
• 1-(4-methylphenyl)sulfonylindole-4-carbaldehyde
• YMEZZGXKZZPIJQ-UHFFFAOYSA-N
• MFCD30531485
• 79681-04-2
• SCHEMBL1419196
• F96887
• 1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carbaldehyde
• 1-(4-methylbenzenesulfonyl)-1H-indole-4-carbaldehyde
• 1-[(4-methyl-phenyl)-sulfonyl]-1H-indol-4-carboxaldehyde
• 1-Tosyl-1H-indole-4-carbaldehyde
• 1-(4-Methylbenzene-1-sulfonyl)-1H-indole-4-carbaldehyde
• DTXSID00519102
• 1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carboxaldehyde

• Inchi： 1S/C16H13NO3S/c1-12-5-7-14(8-6-12)21(19,20)17-10-9-15-13(11-18)3-2-4-16(15)17/h2-11H,1H3
• InChI Key： YMEZZGXKZZPIJQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C(C=O)=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 299.06161445g/mol
• Monoisotopic Mass: 299.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides